N,N-diethyl-2-[2-(4-nitrobenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N',N'-diethyl-N-[(E)-(4-nitrophenyl)methylideneamino]oxamide
• InChI: InChI=1S/C13H16N4O4/c1-3-16(4-2)13(19)12(18)15-14-9-10-5-7-11(8-6-10)17(20)21/h5-9H,3-4H2,1-2H3,(H,15,18)/b14-9+
• InChI Key: PVPRHMSRPIYKEJ-NTEUORMPSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)NN=CC1=CC=C(C=C1)[N+](=O)[O-]
• Isomeric SMILES: CCN(CC)C(=O)C(=O)N/N=C/C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C13H16N4O4
• DSSTOX Substance ID: DTXSID70416412
• Molecular Weight: 292.29 g/mol
• CAS RN: 5379-28-2

Description

N,N-diethyl-2-[2-(4-nitrobenzylidene)hydrazino]-2-oxoacetamide, commonly referred to as 'DETA NONOate,' is a nitric oxide donor compound used in scientific research. It is a stable, water-soluble compound that releases nitric oxide upon decomposition.

Mechanism of Action

DETA NONOate releases nitric oxide upon decomposition, which activates the soluble guanylate cyclase (sGC) enzyme. The activation of sGC leads to the production of cyclic guanosine monophosphate (cGMP), which is a secondary messenger that regulates various physiological processes. The production of cGMP leads to vasodilation, inhibition of platelet aggregation, and relaxation of smooth muscle cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of DETA NONOate are well-studied. It has been shown to induce vasodilation, reduce blood pressure, and inhibit platelet aggregation. It also has anti-inflammatory and anti-tumor effects. Additionally, DETA NONOate has been shown to regulate neurotransmitter release and modulate synaptic transmission.

Advantages and Limitations for Lab Experiments

One of the advantages of using DETA NONOate in lab experiments is its stability and water solubility. It can be easily stored and transported, and the concentration can be accurately measured. However, one of the limitations of using DETA NONOate is its short half-life. It decomposes rapidly and releases nitric oxide, which can lead to inconsistent results in experiments.

Future Directions

Include investigating the potential therapeutic uses of DETA NONOate, optimizing its delivery methods, and developing more stable nitric oxide donor compounds. Additionally, further research is needed to fully understand the mechanism of action of DETA NONOate and its effects on various physiological processes.
Conclusion
DETA NONOate is a nitric oxide donor compound used in scientific research. Its synthesis method is straightforward, and it has been shown to have various biochemical and physiological effects. While it has limitations in lab experiments, it has promising potential for therapeutic uses. Further research is needed to fully understand the mechanism of action of DETA NONOate and its effects on various physiological processes.

Scientific Research Applications

DETA NONOate is used in various scientific research applications, including cardiovascular research, cancer research, and neuroscience research. It is used as a nitric oxide donor in these studies to investigate the effects of nitric oxide on various physiological processes.